Cas no 858445-94-0 (Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate)

Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate is a specialized organic compound featuring a β-ketoester functional group attached to a dimethoxyphenyl moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and fine chemicals. The presence of both ester and ketone functionalities allows for versatile reactivity, including condensation and nucleophilic addition reactions. Its dimethoxy-substituted aromatic ring enhances solubility in organic solvents, facilitating purification and handling. The compound is particularly useful in the synthesis of heterocycles and as a precursor for bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications.
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate structure
858445-94-0 structure
Product name:Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
CAS No:858445-94-0
MF:C14H18O5
MW:266.289724826813
MDL:MFCD02261463
CID:991093
PubChem ID:24727593

Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutanoate
    • Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
    • 4-(2,4-Dimethoxy-phenyl)-4-oxo-buttersaeure-aethylester
    • 4-(2,4-dimethoxy-phenyl)-4-oxo-butyric acid ethyl ester
    • 858445-94-0
    • SCHEMBL14930190
    • MFCD02261463
    • AKOS010910510
    • ETHYL4-(2,4-DIMETHOXYPHENYL)-4-OXOBUTYRATE
    • DTXSID20645811
    • DB-297481
    • MDL: MFCD02261463
    • Inchi: InChI=1S/C14H18O5/c1-4-19-14(16)8-7-12(15)11-6-5-10(17-2)9-13(11)18-3/h5-6,9H,4,7-8H2,1-3H3
    • InChI Key: PXJHBSCNBIPZSM-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CCC(=O)C1=C(C=C(C=C1)OC)OC

Computed Properties

  • Exact Mass: 266.11500
  • Monoisotopic Mass: 266.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.116
  • Boiling Point: 401.2°C at 760 mmHg
  • Flash Point: 213°C
  • Refractive Index: 1.498
  • PSA: 61.83000
  • LogP: 2.22980

Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate Security Information

Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Fluorochem
208041-5g
ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
858445-94-0 97%
5g
£1753.00 2022-03-01
A2B Chem LLC
AC29702-1g
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
858445-94-0 97%
1g
$516.00 2024-04-19
abcr
AB368029-1g
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate, 97%; .
858445-94-0 97%
1g
€748.70 2025-02-21
TRC
E082550-500mg
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
858445-94-0
500mg
$ 735.00 2022-06-05
Fluorochem
208041-1g
ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
858445-94-0 97%
1g
£424.00 2022-03-01
TRC
E082550-250mg
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
858445-94-0
250mg
$ 440.00 2022-06-05
abcr
AB368029-2g
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate, 97%; .
858445-94-0 97%
2g
€1209.10 2025-02-21
Ambeed
A580965-1g
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
858445-94-0 95+%
1g
$385.0 2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1783649-1g
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
858445-94-0 98%
1g
¥17179.00 2024-07-28
A2B Chem LLC
AC29702-2g
Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
858445-94-0 97%
2g
$839.00 2024-04-19

Additional information on Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate

Recent Advances in the Study of Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate (CAS: 858445-94-0)

Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate (CAS: 858445-94-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has recently been the focus of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The presence of the 2,4-dimethoxyphenyl moiety and the oxobutyrate ester group makes it a versatile intermediate for the synthesis of more complex molecules with potential biological activity.

Recent research has highlighted the role of Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate as a key intermediate in the synthesis of novel heterocyclic compounds. These compounds have shown promising activity in various biological assays, including anti-inflammatory, antimicrobial, and anticancer screenings. The compound's ability to serve as a building block for more complex structures has been leveraged in the design of targeted therapies, particularly in the context of cancer treatment, where its derivatives have demonstrated selective cytotoxicity against certain cancer cell lines.

One of the most notable studies involving this compound explored its use in the synthesis of indole derivatives. Indole-based compounds are well-known for their broad spectrum of biological activities, and the incorporation of the Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate scaffold has led to the development of new indole hybrids with enhanced pharmacological properties. These hybrids were evaluated for their inhibitory effects on specific enzymes involved in inflammatory pathways, showing significant potential as anti-inflammatory agents.

In addition to its role in drug synthesis, Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate has also been investigated for its direct biological effects. Preliminary studies have suggested that the compound itself may possess moderate antioxidant properties, which could be beneficial in the treatment of oxidative stress-related disorders. Further research is needed to fully elucidate its mechanism of action and to explore its potential as a standalone therapeutic agent.

The chemical stability and synthetic versatility of Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate make it an attractive candidate for further research. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale pharmaceutical applications. Moreover, the development of novel analytical techniques has allowed for more precise characterization of its physicochemical properties, which is critical for its optimization and application in drug formulation.

Looking ahead, the potential applications of Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate and its derivatives are vast. Ongoing studies are focusing on expanding its utility in the design of multifunctional drugs, particularly those targeting complex diseases such as cancer and neurodegenerative disorders. The compound's unique structural features and demonstrated biological activities position it as a valuable tool in the ongoing quest for innovative therapeutic solutions.

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Amadis Chemical Company Limited
(CAS:858445-94-0)Ethyl 4-(2,4-dimethoxyphenyl)-4-oxobutyrate
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Purity:99%
Quantity:1g
Price ($):346.0